Bis(2,4-dimethylphenyl) terephthalate
Description
Bis(2,4-dimethylphenyl) terephthalate is an aromatic ester derived from terephthalic acid, featuring two 2,4-dimethylphenyl substituents. Terephthalate esters are widely used as plasticizers, stabilizers, or intermediates in polymer synthesis. The 2,4-dimethylphenyl group may enhance thermal stability and reduce migration rates compared to alkyl-substituted analogs, though this hypothesis requires further validation .
Properties
Molecular Formula |
C24H22O4 |
|---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
bis(2,4-dimethylphenyl) benzene-1,4-dicarboxylate |
InChI |
InChI=1S/C24H22O4/c1-15-5-11-21(17(3)13-15)27-23(25)19-7-9-20(10-8-19)24(26)28-22-12-6-16(2)14-18(22)4/h5-14H,1-4H3 |
InChI Key |
MFNPEOIKEORTQI-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OC(=O)C2=CC=C(C=C2)C(=O)OC3=C(C=C(C=C3)C)C)C |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(=O)C2=CC=C(C=C2)C(=O)OC3=C(C=C(C=C3)C)C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Properties of Bis(2,4-dimethylphenyl) Terephthalate and Comparable Compounds
Substituent Effects on Performance
- Alkyl vs. Aryl Substituents: Bis(2-ethylhexyl) terephthalate (DOTP) is a non-phthalate plasticizer with low migration rates and high compatibility with PVC, making it suitable for food-contact materials . In contrast, aryl-substituted terephthalates like this compound are hypothesized to exhibit superior thermal stability due to aromatic ring rigidity. The 2-hydroxyethyl substituent in bis(2-hydroxyethyl) terephthalate increases hydrophilicity, leading to migration into water stored in PET bottles under elevated temperatures .
Ester vs. Amide Linkages :
Research Findings and Data Trends
- Migration Studies : Alkyl terephthalates like DOTP show lower migration rates compared to hydroxyethyl analogs, which are detected in bottled water at concentrations up to 0.1 µg/L .
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